Cas no 1403483-55-5 (2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid)

• Product Name: 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid
• CAS No: 1403483-55-5
• MF: C₁₀H₁₁NO₆S
• MW: 273.26244187355
• CID: 3043317
• Update Time: 2025-07-14

2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-[(2-nitrobenzene)sulfonyl]propanoic acid
• 2-methyl-2-(2-nitrophenyl)sulfonylpropanoic acid
• C10H11NO6S
• V3055
• 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid

• Inchi： 1S/C10H11NO6S/c1-10(2,9(12)13)18(16,17)8-6-4-3-5-7(8)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key： NAEVYVZCUKBQKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(C(C(=O)O)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 444
• XLogP3: 1.2
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid

Introduction to 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid (CAS No. 1403483-55-5)

2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid, identified by the CAS number 1403483-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonylpropanoic acids, characterized by its structural motif of a sulfonamide group attached to a propanoic acid backbone. The presence of a methyl group at the alpha position and a 2-nitrobenzene moiety at the sulfonamide nitrogen introduces unique electronic and steric properties, making it a versatile intermediate in the synthesis of biologically active molecules.

The 2-nitrobenzene substituent is particularly noteworthy, as nitroaromatic compounds are well-documented for their role in medicinal chemistry due to their ability to modulate enzyme activity and interact with biological targets. The nitro group, while electron-withdrawing, can also be reduced to an amine, providing a strategic handle for further functionalization. This dual functionality makes 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in sulfonylpropanoic acid derivatives as pharmacophores due to their reported bioactivity across multiple therapeutic areas. For instance, sulfonyl groups are frequently incorporated into drugs targeting diabetes, inflammation, and cancer. The structural flexibility offered by the propanoic acid moiety allows for further derivatization, enabling chemists to fine-tune properties such as solubility, metabolic stability, and target specificity. The methyl group at the alpha position further influences the compound’s reactivity and conformational preferences, which can be exploited in drug design.

One of the most compelling aspects of 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid is its potential application in the development of enzyme inhibitors. Sulfonyl groups are known to act as transition-state analogs, effectively binding to active sites of enzymes through covalent or non-covalent interactions. The nitrobenzene moiety may enhance binding affinity by engaging in π-stacking interactions or hydrogen bonding with aromatic residues in protein targets. This has led to its exploration as an intermediate in the synthesis of kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid for drug-like properties. Molecular docking studies have suggested that derivatives of this compound may interact with targets such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in autoimmune diseases and cancer. The ability to computationally model interactions allows researchers to predict binding affinities and optimize lead structures before experimental validation.

The synthesis of 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid presents an interesting challenge due to the need for precise functional group manipulation. Traditional synthetic routes often involve nucleophilic substitution reactions followed by sulfonation and subsequent protection-deprotection steps. However, modern methodologies have introduced more streamlined approaches, leveraging transition-metal catalysis or organometallic reagents to achieve higher yields and selectivity. These advances have made it feasible to produce complex sulfonylated compounds on a larger scale for both research and industrial applications.

In addition to its pharmaceutical potential, 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid has found utility in materials science and agrochemical research. Sulfonyl derivatives are known for their stability under various conditions, making them suitable for use as intermediates in polymer synthesis or as additives that enhance crop protection agents. The nitro group’s reactivity also allows for further functionalization into amine or azide derivatives, expanding its applicability across multiple domains.

The growing body of literature on sulfonylpropanoic acid derivatives underscores their importance as chemical tools for innovation. Researchers are increasingly leveraging these compounds to develop next-generation therapeutics with improved efficacy and reduced side effects. As our understanding of biological pathways continues to evolve, so too does the demand for structurally diverse intermediates like 1403483-55-5, which can serve as scaffolds for future drug discovery efforts.

Looking ahead, the integration of machine learning and artificial intelligence into synthetic planning promises to accelerate the discovery of novel derivatives of 2-Methyl-2-(2-nitrobenzene)sulfonylpropanoic Acid. Predictive models can help identify optimal synthetic routes and predict biological activity with unprecedented accuracy, reducing the time required from lab bench to market. This synergy between computational methods and experimental chemistry will be crucial in unlocking the full potential of this class of compounds.

In conclusion, 1403483-55-5 represents a fascinating compound with broad applications in pharmaceuticals and materials science. Its unique structural features—combining a sulfonylpropanoic acid core with a nitroaromatic substituent—make it a compelling candidate for further exploration. As research progresses，the role of such intermediates will undoubtedly continue to grow，driving innovation across multiple scientific disciplines.